1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(4-methoxy-2-nitrophenyl)urea

• IUPAC Name: 1-(4-methoxy-2-nitrophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C24H21N5O5/c1-28-19-11-7-6-10-17(19)21(15-8-4-3-5-9-15)26-22(23(28)30)27-24(31)25-18-13-12-16(34-2)14-20(18)29(32)33/h3-14,22H,1-2H3,(H2,25,27,31)
• InChI Key: LBEDSBDDUPMFBF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=C(C=C(C=C3)OC)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C24H21N5O5
• Molecular Weight: 459.5 g/mol

Description

1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(4-methoxy-2-nitrophenyl)urea is a useful research compound. Its molecular formula is C24H21N5O5 and its molecular weight is 459.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A general approach to alkyl 2-oxo-2,3,6,7-tetrahydro-1H-1,3-diazepine-5-carboxylates and 5-acyl-2,3,6,7-tetrahydro-1H-1,3-diazepin-2-ones was developed based on nucleophile-mediated ring expansion, suggesting a method for synthesizing analogs of the compound for further research applications (Fesenko et al., 2017).
• Novel radioiodinated 1,4-benzodiazepines were developed and characterized as high-affinity selective antagonists at cholecystokinin types 1 and 2 receptors, indicating potential applications in tumor targeting (Akgün et al., 2009).

Biological Activity and Applications

• A series of 1-[4-(substituted phenyl)-2-(substituted phenyl azomethyl)-benzo[b]-[1,4]diazepin-1-yl]-2-substituted phenylaminoethanones was synthesized and evaluated for antimicrobial and anticancer activities, showing significant results which imply the potential medicinal applications of related compounds (Verma et al., 2015).
• The discovery of novel 4-aryl-thieno[1,4]diazepin-2-one derivatives targeting multiple protein kinases as anticancer agents highlights the relevance of such compounds in developing new cancer therapies (Lee et al., 2018).

Analytical and Structural Analysis

• The crystal structure analysis of N-aryl-N-nitrosoureas, which shares structural similarities with the compound of interest, provides insights into the chemical reactivity and stability of such compounds, aiding in the development of more stable and effective analogs for research and therapeutic applications (Yamaguchi et al., 1992).